Cas no 33564-31-7 (Diflorasone diacetate)

• Product Name: Diflorasone diacetate
• CAS No: 33564-31-7
• MF: C₂₆H₃₂F₂O₇
• MW: 494.52489566803
• CID: 54109
• PubChem ID: 71414
• Update Time: 2025-04-18

Diflorasone diacetate Chemical and Physical Properties

Names and Identifiers

• Diflorasone diacetate
• 6a,9-Difluoro-11b,17,21-trihydroxy-16b-methylpregna-1,4-diene-3,20-dione 17,21-diacetate
• [2-[(6S,8S,9R,10S,11S,13S,14S,16S,17R)-17-acetyloxy-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• NCGC00022003-04
• Tox21_110875_1
• NCGC00022003-06
• CS-0031025
• HY-107961
• BRN 2318163
• DIFLORASONE DIACETATE [USAN]
• EINECS 251-575-1
• Prestwick3_000619
• MS-29179
• Q-101374
• MLS001076548
• CHEBI:31483
• HMS1569L20
• SR-01000000122-3
• DIFLORASONE DIACETATE [USP-RS]
• DIFLORASONE DIACETATE (USP MONOGRAPH)
• HMS2096L20
• (6alpha,11beta,16beta)-6,9-difluoro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-diene-17,21-diyl diacetate
• UNII-7W2J09SCWX
• Pregna-1,4-diene-3,20-dione, 17,21-bis(acetyloxy)-6,9-difluoro-11-hydroxy-16-methyl-, (6.alpha.,11.beta.,16.beta.)-
• HMS3713L20
• CHEMBL1200545
• NSC 759267
• [2-[(6S,8S,9R,10S,11S,13S,14S,16S,17R)-17-acetyloxy-6,9-bis(fluoranyl)-10,13,16-trimethyl-11-oxidanyl-3-oxidanylidene-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxidanylidene-ethyl] ethanoate
• 6alpha,9-Difluoro-11beta,17,21-trihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 17,21-diaceate
• DIFLORASONE DIACETATE [WHO-DD]
• diflorasone 17,21-diacetate
• NCGC00022003-03
• GTPL7068
• DTXSID8045646
• DTXCID6025646
• CCG-220619
• DIFLORASONE DIACETATE [ORANGE BOOK]
• Pregna-1,4-diene-3,20-dione, 17,21-bis(acetyloxy)-6,9-difluoro-11-hydroxy-16-methyl-, (6,alpha.,11.beta.,16.beta.)-
• acetic acid [2-[(6S,8S,9R,10S,11S,13S,14S,16S,17R)-17-acetyloxy-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] ester
• Psorcon (TN)
• SR-01000000122
• DIFLORASONE DIACETATE [MI]
• SCHEMBL4556
• Florone (TN)
• Prestwick1_000619
• Diflorasone diacetate (JP17/USP)
• U-34865
• Florone
• Diflorasone di(acetate)
• 6alpha-Fluorobetamethasone-17,21 diacetate
• D01327
• Florone E
• DIFLORASONE DIACETATE [JAN]
• AKOS025402039
• Diflorasone diacetate, United States Pharmacopeia (USP) Reference Standard
• Prestwick0_000619
• Pregna-1,4-diene-3,20-dione, 17,21-bis(acetyloxy)-6,9-difluoro-11-hydroxy-16-methyl-, (6alpha,11beta,16beta)-
• U-34,865
• Opera_ID_1660
• DIFLORASONE DIACETATE [USP IMPURITY]
• SMR000058814
• BCP9000608
• BSPBio_000558
• AB00489907
• CAS-33564-31-7
• REGID_for_CID_71414
• Psorcon
• 33564-31-7
• Psorcon E
• DIFLORASONE DIACETATE (USP IMPURITY)
• Apexicon
• DIFLORASONE DIACETATE (MART.)
• DIFLORASONE DIACETATE [USP MONOGRAPH]
• SPBio_002777
• BRD-K17674993-001-03-1
• Diflorasone diacetate (USAN:USP:JAN)
• BPBio1_000614
• BOBLHFUVNSFZPJ-JOYXJVLSSA-N
• HMS2231D10
• DIFLORASONE DIACETATE (USP-RS)
• Apexicon e
• 6alpha,9-Difluoro-11beta,17,21-trihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 17,21-diacetate
• E98631
• MLS000069559
• 2-((6S,8S,9R,10S,11S,13S,14S,16S,17R)-17-acetoxy-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate
• Diflorasone diacetate [USAN:USP:JAN]
• Tox21_110875
• Q27881705
• AC-3515
• 6alpha,9-difluoro-11beta-hydroxy-16beta-methyl-3,20-dioxopregna-1,4-diene-17,21-diyl diacetate
• DIFLORASONE DIACETATE [MART.]
• Prestwick2_000619
• A821840
• DIFLORASONE DIACETATE [VANDF]
• 7W2J09SCWX
• GLXC-20128
• Diflorasone diacetate (JP18/USP)

• MDL： MFCD00079159
• Inchi： 1S/C26H32F2O7/c1-13-8-17-18-10-20(27)19-9-16(31)6-7-23(19,4)25(18,28)21(32)11-24(17,5)26(13,35-15(3)30)22(33)12-34-14(2)29/h6-7,9,13,17-18,20-21,32H,8,10-12H2,1-5H3/t13-,17-,18-,20-,21-,23-,24-,25-,26-/m0/s1
• InChI Key： BOBLHFUVNSFZPJ-JOYXJVLSSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@H](C)[C@](C(COC(C)=O)=O)([C@@]1(C)C[C@@H]2O)OC(C)=O)F)=O)C

Computed Properties

• Exact Mass: 494.21200
• Monoisotopic Mass: 494.21160968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.2001 (estimate)
• Melting Point: 221-223° (dec)
• Boiling Point: 235°C (rough estimate)
• Flash Point: 307.6 °C
• Refractive Index: 1.546
• PSA: 106.97000
• LogP: 2.98530
• Specific Rotation: D +61° (chloroform)
• Solubility: Not determined

Diflorasone diacetate Security Information

• WGK Germany：3
• Hazard Category Code： R20/21/22;R40
• Safety Instruction： S22-S36
• RTECS：TU3722000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R40
• Safety Term：S22;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives